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Compound of Interest

Compound Name: Trimethylsilylmethyl azide

CAS No.: 87576-94-1

Cat. No.: B1267221

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for

Trimethylsilylmethyl azide, tailored for researchers, scientists, and professionals in drug

development. The document presents key spectroscopic data, details the experimental

protocols for synthesis and analysis, and includes a visual representation of the experimental

workflow.

Spectroscopic Data
The following tables summarize the ¹H NMR and IR spectroscopic data for

Trimethylsilylmethyl azide.

Table 1: ¹H NMR Spectroscopic Data for Trimethylsilylmethyl Azide
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Chemical Shift
(δ) ppm

Multiplicity
Integration
(Number of
Protons)

Assignment Solvent

0.12 Singlet (s) 9H
-Si(CH₃)₃

(Trimethylsilyl)
CDCl₃

2.75 Singlet (s) 2H
-CH₂-N₃

(Azidomethyl)
CDCl₃

Data sourced

from

ChemicalBook[1]

Table 2: IR Spectroscopic Data for Trimethylsilylmethyl Azide

Wavenumber (νmax) cm⁻¹ Assignment

2100 N₃ (Azide) asymmetric stretch

Data sourced from ChemicalBook[1]

Experimental Protocols
1. Synthesis of Trimethylsilylmethyl Azide

A common and high-yield method for the synthesis of Trimethylsilylmethyl azide involves the

reaction of (chloromethyl)trimethylsilane with sodium azide.[1]

Materials:

(Chloromethyl)trimethylsilane

Sodium azide (NaN₃)

Dimethylformamide (DMF) or Hexamethylphosphoramide (HMPA) as solvent

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium azide in either DMF or HMPA.

Add (chloromethyl)trimethylsilane to the solution.

Heat the reaction mixture to 80°C.

Maintain the temperature and continue stirring for a sufficient time to ensure the reaction

goes to completion. Reaction progress can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

The product, Trimethylsilylmethyl azide, can be isolated and purified by distillation under

reduced pressure.

2. Spectroscopic Analysis

¹H NMR Spectroscopy:

Prepare a sample by dissolving a small amount of purified Trimethylsilylmethyl azide in

deuterated chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Acquire the ¹H NMR spectrum using a standard NMR spectrometer (e.g., 300 MHz or

higher).

Process the resulting Free Induction Decay (FID) to obtain the frequency domain

spectrum.

Reference the spectrum using the residual solvent peak or an internal standard like

tetramethylsilane (TMS).

IR Spectroscopy:

Obtain the infrared spectrum of a neat sample of Trimethylsilylmethyl azide using an FT-

IR spectrometer.
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Place a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl)

plates to form a thin film.

Alternatively, use an Attenuated Total Reflectance (ATR) accessory by placing a drop of

the sample directly on the ATR crystal.

Record the spectrum over the standard mid-IR range (typically 4000-400 cm⁻¹).

Identify the characteristic absorption bands, particularly the strong azide stretch around

2100 cm⁻¹.[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow from synthesis to spectroscopic

characterization of Trimethylsilylmethyl azide.
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Caption: Workflow for Synthesis and Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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